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Compound of Interest

Compound Name: CL 218872

Cat. No.: B1662939 Get Quote

FOR IMMEDIATE REFERENCE: ESSENTIAL SAFETY & HANDLING PROTOCOLS

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with CL 218872 . Adherence to these guidelines is

paramount to ensure personal safety and maintain a secure laboratory environment. CL
218872 is a triazolopyridazine derivative, classified as a nonbenzodiazepine hypnotic with

anxiolytic, sedative, and anticonvulsant properties.[1] Due to its potent pharmacological activity,

it should be handled with care, treating it as a potentially hazardous compound.

Chemical and Physical Properties
A summary of the key quantitative data for CL 218872 is provided in the table below for your

convenience.
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Property Value

Chemical Name
3-methyl-6-[3-(trifluoromethyl)phenyl]-1,2,4-

triazolo[4,3-b]pyridazine

CAS Number 66548-69-4

Molecular Formula C₁₃H₉F₃N₄

Molecular Weight 278.2 g/mol

Appearance A solid

Solubility
Soluble in Acetonitrile, Chloroform, and

Methanol

Storage Store at -20°C

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive toxicological profile for CL 218872 is not fully established, it is

imperative to treat this compound as hazardous. The Safety Data Sheet (SDS) from suppliers

indicates that this material should be handled with caution.[2]

GHS Hazard Classification (Anticipated - based on handling guidelines for potent compounds):

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

Serious Eye Damage/Irritation: May cause eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Personal Protective Equipment (PPE) is the final and most critical barrier between the

researcher and the chemical. The following PPE is mandatory when handling CL 218872 :
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. Nitrile

offers good chemical

resistance to a range of

solvents.

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes or

airborne particles of the solid

compound.

Body Protection

A disposable, fluid-resistant

laboratory coat with long

sleeves and tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Essential when handling the

solid powder outside of a

certified chemical fume hood to

prevent inhalation.

Safe Handling and Operational Plan
A systematic approach to handling CL 218872 is crucial to minimize exposure risk. The

following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for CL 218872

Preparation

Experimentation

Cleanup & Disposal

Designate Handling Area in Fume Hood

Don Appropriate PPE

1. Setup

Weigh Solid Compound

2. Prepare

Dissolve in Appropriate Solvent

3. Solubilize

Conduct Experiment

4. Execute

Decontaminate Surfaces

5. Clean

Dispose of Liquid Waste

6. Segregate

Dispose of Solid Waste

7. Segregate

Doff and Dispose of PPE

8. Finalize

Click to download full resolution via product page

A step-by-step workflow for the safe handling of CL 218872.
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Experimental Protocols
Weighing the Compound:

Always weigh solid CL 218872 within a certified chemical fume hood or a ventilated balance

enclosure.

Use disposable weigh boats to prevent cross-contamination.

Handle with care to avoid generating dust.

Solution Preparation:

Add the desired solvent to the weighed solid slowly to avoid splashing.

If sonication is required for dissolution, ensure the vial is securely capped.

Decontamination:

Wipe down all surfaces that may have come into contact with CL 218872 with a suitable

decontaminating solution (e.g., 70% ethanol), followed by a thorough cleaning with soap and

water.

Disposal Plan
Proper disposal of CL 218872 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused solid CL 218872 , contaminated weigh boats, and other solid materials

should be collected in a clearly labeled, sealed container for hazardous chemical waste.

Liquid Waste: Solutions containing CL 218872 should be collected in a separate, labeled,

and sealed container for hazardous liquid waste. Do not mix with other solvent waste

streams unless approved by your institution's Environmental Health and Safety (EHS)

department.
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Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be disposed of in a designated hazardous waste stream as per your institution's guidelines.

Disposal Procedure:

All waste containers must be clearly labeled with the chemical name (" CL 218872 ") and any

relevant hazard pictograms.

Store waste containers in a designated, secure hazardous waste accumulation area.

Arrange for pickup and disposal by your institution's EHS department or a licensed chemical

waste disposal service.

DO NOT dispose of CL 218872 down the drain or in the regular trash. As a potent

pharmacological agent, it can have adverse effects on aquatic life and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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